Cas no 1396962-18-7 (Cysteine, S-[1-methyl-2-oxo-2-(2-propyn-1-ylamino)ethyl]-)

• Product Name: Cysteine, S-[1-methyl-2-oxo-2-(2-propyn-1-ylamino)ethyl]-
• CAS No: 1396962-18-7
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 5218509
• Update Time: 2025-07-03

Cysteine, S-[1-methyl-2-oxo-2-(2-propyn-1-ylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cysteine, S-[1-methyl-2-oxo-2-(2-propyn-1-ylamino)ethyl]-
• 2-Amino-3-({1-[(prop-2-yn-1-yl)carbamoyl]ethyl}sulfanyl)propanoic acid

• Inchi： 1S/C9H14N2O3S/c1-3-4-11-8(12)6(2)15-5-7(10)9(13)14/h1,6-7H,4-5,10H2,2H3,(H,11,12)(H,13,14)/t6?,7-/m0/s1
• InChI Key： ADQCKZNRYSCAPI-MLWJPKLSSA-N
• SMILES： C(O)(=O)[C@H](CSC(C)C(=O)NCC#C)N

Computed Properties

• Exact Mass: 230.073
• Monoisotopic Mass: 230.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2

Additional information on Cysteine, S-[1-methyl-2-oxo-2-(2-propyn-1-ylamino)ethyl]-

Research Briefing on Cysteine, S-[1-methyl-2-oxo-2-(2-propyn-1-ylamino)ethyl]- (CAS: 1396962-18-7) in Chemical Biology and Pharmaceutical Applications

The compound Cysteine, S-[1-methyl-2-oxo-2-(2-propyn-1-ylamino)ethyl]-, with the CAS number 1396962-18-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This modified cysteine derivative, characterized by its unique propynylamino and oxoethyl functional groups, presents promising applications in drug development, particularly in targeted therapies and bioconjugation strategies. Recent studies have explored its role as a versatile building block for the synthesis of bioactive molecules and its potential in modulating protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1396962-18-7 as a key intermediate in the development of covalent inhibitors for oncology targets. The compound's propynyl group enables click chemistry-based modifications, facilitating the creation of highly specific inhibitors that target cysteine residues in proteins such as KRAS and BTK. This approach has shown improved selectivity and reduced off-target effects compared to traditional small-molecule inhibitors.

Further investigations into the biochemical properties of this cysteine derivative have revealed its potential in PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication highlighted its use as a warhead in PROTAC molecules, where it facilitates the formation of stable ternary complexes between target proteins and E3 ubiquitin ligases. The compound's unique structure allows for optimal positioning of the target protein for ubiquitination and subsequent degradation, offering new avenues for addressing previously "undruggable" targets.

From a synthetic chemistry perspective, 1396962-18-7 has proven valuable in peptide modification strategies. Research published in Organic Letters (2024) demonstrated its efficient incorporation into peptide sequences through solid-phase peptide synthesis, enabling the creation of structurally diverse peptide conjugates with enhanced stability and bioactivity. This has particular relevance in the development of peptide-based therapeutics and diagnostic agents.

The safety profile and pharmacokinetic properties of derivatives containing this cysteine modification are currently under investigation in preclinical studies. Early results suggest favorable metabolic stability and cell permeability, making it an attractive scaffold for further medicinal chemistry optimization. Several pharmaceutical companies have included compounds based on this structure in their pipelines, particularly for oncology and inflammatory disease indications.

Looking forward, the unique chemical properties of 1396962-18-7 position it as a versatile tool in chemical biology and drug discovery. Ongoing research is exploring its applications in antibody-drug conjugates, targeted protein degradation, and as a probe for studying cysteine reactivity in biological systems. As the understanding of its structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.